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Compound of Interest

Compound Name: Hydroxy-PEG6-Boc

Cat. No.: B608017

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for
Hydroxy-PEG6-Boc (CAS No. 297162-47-1), a versatile bifunctional linker commonly
employed in the synthesis of PROTACSs (Proteolysis Targeting Chimeras) and other drug
conjugates. While specific quantitative toxicological and environmental data for this compound
are limited in publicly available literature, this document synthesizes the existing hazard
information, outlines standard experimental protocols for safety assessment, and provides
visual workflows to guide safe handling and risk evaluation.

Hazard Identification and Classification

Hydroxy-PEG6-Boc is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) as a substance that requires careful handling due to its potential
to cause irritation. The primary hazards are associated with skin, eye, and respiratory contact.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation.

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation.

The signal word associated with these classifications is "Warning".

Physical and Chemical Properties

Detailed quantitative physical and chemical properties for Hydroxy-PEG6-Boc are not

extensively reported. The available information is summarized below.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C18H3609

Molecular Weight 396.47 g/mol

Appearance Solid or liquid

Purity Typically >95%

Density Approximately 1.086 g/cm?3
Flash Point No data available

Boiling Point No data available

Melting Point No data available

Solubility Soluble in DMSO, DCM, DMF

Storage Temperature

2-8°C, sealed in a dry environment
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Toxicological and Ecotoxicological Data

Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median
lethal concentration), as well as ecotoxicological data, are not readily available for Hydroxy-
PEG6-Boc. The GHS classification indicates that the primary toxicological concerns are irritant
effects. It is noted that the toxicological properties have not been fully investigated.

Table 3: Summary of Toxicological and Ecotoxicological Data

Data Point Value

Acute Oral Toxicity (LD50) No data available
Acute Dermal Toxicity (LD50) No data available
Acute Inhalation Toxicity (LC50) No data available
Ecotoxicity No data available

Experimental Protocols for Safety Assessment

In the absence of specific experimental data for Hydroxy-PEG6-Boc, this section outlines the
standard methodologies, based on OECD (Organisation for Economic Co-operation and
Development) guidelines, that would be employed to determine the key safety parameters.

Acute Oral Toxicity Assessment (Following OECD
Guideline 423)

The acute toxic class method is a stepwise procedure using a limited number of animals to
classify a substance into a GHS toxicity category.

e Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

o Dose Administration: The substance is administered orally by gavage at one of the defined
starting dose levels (e.g., 300 mg/kg or 2000 mg/kg).

o Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.
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o Stepwise Procedure: Depending on the outcome (mortality or no mortality), the dose for the
next group of animals is adjusted up or down. The procedure is stopped when a confident
classification can be made.

Skin Irritation/Corrosion Testing (Following OECD
Guideline 439 - In Vitro)

This in vitro method uses a reconstructed human epidermis model to assess skin irritation
potential, avoiding the use of live animals.

Test System: A commercially available reconstructed human epidermis model is used.

o Application: A small amount of the test substance is applied topically to the surface of the
tissue.

¢ Incubation: The tissue is incubated for a defined period (e.g., 60 minutes).

 Viability Assessment: After exposure, the tissue is rinsed, and cell viability is determined
using a colorimetric assay (e.g., MTT assay). A reduction in cell viability below a certain
threshold (e.g., 50%) indicates that the substance is an irritant.[1]

Eye Irritation/Corrosion Testing (Following OECD
Guideline 492 - In Vitro)

This guideline describes procedures using reconstructed human cornea-like epithelium to
identify chemicals that cause serious eye damage or irritation.

o Test System: A reconstructed human cornea-like epithelium model is employed.
o Exposure: The test substance is applied to the epithelial surface for a set duration.

o Endpoint Measurement: Cell viability is measured after exposure. A significant decrease in
viability indicates the potential for eye irritation or serious eye damage.

Ready Biodegradability (Following OECD Guideline 301)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

These tests evaluate the potential for a chemical to be rapidly biodegraded by microorganisms
in an aerobic aqueous environment.

 Inoculum: A mixed population of microorganisms from a source like activated sludge is used.

o Test Medium: The test substance is added as the sole source of organic carbon to a mineral
medium.

¢ Incubation: The mixture is incubated under aerobic conditions for 28 days.

o Measurement: Biodegradation is monitored by measuring parameters such as dissolved
organic carbon (DOC) removal, CO2 evolution, or oxygen consumption.[2][3][4] Pass levels
for ready biodegradability are typically >70% for DOC removal or 260% for CO2 evolution or
oxygen demand within a 10-day window.[2]

Visualizing Safety Workflows and Logical
Relationships

The following diagrams, generated using Graphviz, illustrate key workflows and logical
connections in the safety assessment and handling of Hydroxy-PEG6-Boc.

Identified Hazards Recommended Personal Protective Equipment (PPE)

H335: May cause respiratory irritation r4 Adequate Ventilation / Respirator
H319: Causes serious eye irritation >4 Safety Goggles
H315: Causes skin irritation >4 Protective Gloves

Click to download full resolution via product page
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Caption: Relationship between GHS hazards and recommended PPE.
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Caption: Tiered workflow for chemical safety assessment.

Safe Handling and Emergency Procedures

Based on the known hazards, the following precautions are recommended:
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» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.

o Skin Protection: Wear nitrile or other suitable chemical-resistant gloves. A lab coat should
be worn to prevent skin contact.

o Respiratory Protection: If working outside of a fume hood or if dust/aerosols may be
generated, use a NIOSH-approved respirator.

o First Aid Measures:

[e]

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o In case of skin contact: Wash off with soap and plenty of water. Get medical attention if
irritation develops.

o If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

o If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

 Spill and Disposal:

o Absorb spills with an inert material (e.g., vermiculite, sand) and place in a suitable
container for chemical waste.

o Dispose of waste in accordance with local, state, and federal regulations.

In conclusion, while Hydroxy-PEG6-Boc is a valuable tool in drug development, it must be
handled with care, adhering to the safety precautions outlined in its Safety Data Sheet and this
guide. The primary hazards are related to its irritant properties. For a complete safety profile,
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further toxicological and ecotoxicological testing according to established international
guidelines would be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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